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Compound of Interest

Compound Name: Deoxy Fesoterodine

CAS No.: 895137-81-2

Cat. No.: B601958

Get Quote

Executive Summary & Core Directive
In the synthesis of Fesoterodine Fumarate (a prodrug for 5-hydroxymethyl tolterodine, 5-HMT),

the control of impurities is paramount for regulatory compliance (ICH Q3A/B). Deoxy
Fesoterodine (chemically identified as (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-

methylphenyl isobutyrate) represents a critical process-related impurity. It is structurally

identical to the API except for the reduction of the benzylic hydroxymethyl group to a methyl

group.

This guide provides a rigorous, self-validating workflow to confirm the structure of synthesized

Deoxy Fesoterodine, distinguishing it from both the API (Fesoterodine) and its hydrolytic

metabolite (Tolterodine).

The Analytical Challenge
The structural similarity between Fesoterodine and its Deoxy analog presents a specific

analytical risk:

Fesoterodine: Contains a -CH₂OH group (Hydroxymethyl).[1]
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Deoxy Fesoterodine: Contains a -CH₃ group (Methyl).

Risk: Both compounds retain the isobutyryl ester and the diisopropylamine chain, making

them co-elute in standard low-resolution HPLC methods if not optimized.

The Analytical Matrix: Comparative Profile
To ensure authoritative grounding, we do not rely on a single technique. We employ an

orthogonal matrix where each method validates the others.

Feature
Fesoterodine
(API)

Deoxy
Fesoterodine
(Target)

Tolterodine
(Alternative)

Diagnostic
Value

Molecular

Formula
C₂₆H₃₇NO₃ C₂₆H₃₇NO₂ C₂₂H₃₁NO

Mass Difference

(16 Da)

Molecular Weight 411.58 g/mol 395.58 g/mol 325.49 g/mol
Primary

Identification

¹H NMR

(Benzylic)

~4.45 ppm

(Singlet, 2H, -

CH₂OH)

~2.30 ppm

(Singlet, 3H, -

CH₃)

~2.30 ppm

(Singlet, 3H, -

CH₃)

Critical

Differentiator

IR (Carbonyl)
~1755 cm⁻¹

(Ester C=O)

~1755 cm⁻¹

(Ester C=O)

Absent (Phenolic

OH)

Distinguishes

from Tolterodine

¹³C NMR

(Benzylic)

~64.0 ppm (-

CH₂OH)

~21.0 ppm (-

CH₃)

~21.0 ppm (-

CH₃)
Confirmation

Structural Elucidation Workflow
The following diagram outlines the logical pathway for confirming the Deoxy Fesoterodine
structure, moving from crude synthesis to certified reference standard.
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Figure 1: Decision tree for the structural confirmation of Deoxy Fesoterodine, highlighting

critical "Go/No-Go" checkpoints.

Detailed Characterization Protocols
A. High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm the elemental composition and rule out the presence of the hydroxylated

API.

Protocol:

Dissolve 1 mg of sample in Methanol/Water (50:50) + 0.1% Formic Acid.

Inject into Q-TOF or Orbitrap MS (ESI Positive Mode).

Target Ion: Calculate theoretical exact mass for

.

Exact Mass: 396.2903 Da.

Data Interpretation:

Fesoterodine:

412.2852.

Deoxy Fesoterodine:

396.2903.

Pass Criteria: Mass error < 5 ppm. The absence of the 412 peak confirms the success of

the deoxygenation (or specific synthesis) process.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: The "Gold Standard" for distinguishing the methyl group from the hydroxymethyl

group.
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Protocol:

Solvent:

(Deuterochloroform) is preferred to prevent hydroxyl proton exchange and provide sharp
resolution of the ester signals.

Instrument: 400 MHz or higher.

Pulse Sequence: Standard 1H ZG30 and 13C JMOD/DEPT.

Key Signal Assignments (Diagnostic):

The Benzylic "Switch":

In Fesoterodine, look for a singlet at 4.4–4.6 ppm (integrating to 2H). This corresponds

to

.

In Deoxy Fesoterodine, this signal must be absent. Instead, look for a sharp singlet at

2.30–2.35 ppm (integrating to 3H). This corresponds to

.

The Ester Confirmation:

Both molecules will show the isobutyryl signals: A septet at ~2.8 ppm (1H) and a doublet

at ~1.3 ppm (6H).

Note: If these ester signals are missing, but the methyl at 2.3 ppm is present, you have

isolated Tolterodine (the metabolite), not Deoxy Fesoterodine.

C. Infrared Spectroscopy (FT-IR)
Objective: Rapid verification of the ester functional group.

Protocol: ATR (Attenuated Total Reflectance) on neat solid.
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Diagnostic Bands:

Carbonyl (C=O): A strong band at 1750–1760 cm⁻¹ confirms the phenolic ester is intact.

Differentiation: Tolterodine (free phenol) lacks this band. Fesoterodine has this band plus a

broad O-H stretch (~3300-3400 cm⁻¹) from the alcohol. Deoxy Fesoterodine will show

the ester band but lack the significant alcohol O-H stretch (assuming the sample is dry).

Experimental Synthesis & Purification (Context)
To generate the Deoxy Fesoterodine standard for comparison, the following pathway is

scientifically sound and widely cited in patent literature.

Synthesis Pathway:

Starting Material: Tolterodine Tartrate (commercially available).

Free Basing: Neutralize with

to obtain Tolterodine free base.

Esterification: React Tolterodine free base with Isobutyryl Chloride in the presence of

Triethylamine (TEA) and Dichloromethane (DCM) at 0°C.

Reaction Logic: The phenolic hydroxyl of Tolterodine is acylated. Since Tolterodine lacks

the benzylic hydroxyl of Fesoterodine, no selective protection is required.

Workup: Aqueous wash (NaHCO3), dry over MgSO4, concentrate.

Purification: Flash column chromatography (Hexane/Ethyl Acetate) to remove unreacted

Tolterodine.

Visualizing the Structural Relationship:
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Figure 2: Synthesis pathway of Deoxy Fesoterodine from Tolterodine, highlighting the

structural relationship to the API.

References
PubChem. (n.d.). Fesoterodine | C26H37NO3.[1][2][3] National Library of Medicine.

Retrieved February 22, 2026, from [Link]

Lotusfeet Pharma. (n.d.). Deoxy Fesoterodine 895137-81-2.[2][4] Retrieved February 22,

2026, from [Link]

European Medicines Agency (EMA). (2007). Fesoterodine: Scientific Discussion. Retrieved

February 22, 2026, from [Link]

International Conference on Harmonisation (ICH). (2006). Q3A(R2): Impurities in New Drug

Substances. Retrieved February 22, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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